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Compound of Interest

Compound Name: 1-Amino-2-propanol

Cat. No.: B043004 Get Quote

Technical Support Center: 1-Amino-2-propanol
Waste Management
This technical support center provides best practices for the handling and disposal of 1-Amino-
2-propanol waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Amino-2-propanol waste?

A1: 1-Amino-2-propanol is a corrosive substance that can cause severe skin burns and eye

damage.[1][2][3][4] It is also harmful if swallowed or absorbed through the skin.[4][5] The vapor

can cause respiratory irritation.[1] Additionally, it is a combustible liquid and can form explosive

mixtures with air upon intense heating.[1]

Q2: What personal protective equipment (PPE) is required when handling 1-Amino-2-
propanol waste?

A2: Appropriate PPE includes chemical-resistant gloves (e.g., neoprene or PVC), safety

goggles and a face shield, and a lab coat or chemical-resistant apron.[6][7] All handling of open

containers should be conducted in a well-ventilated area or under a chemical fume hood.[6][7]

Q3: Can I dispose of small amounts of 1-Amino-2-propanol waste down the drain?
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A3: In general, untreated 1-Amino-2-propanol waste should not be disposed of down the

drain. However, after proper neutralization to a pH between 6.0 and 8.0, small quantities of the

resulting salt solution may be permissible for drain disposal, followed by flushing with a large

amount of water.[7] Always consult your institution's specific guidelines and local regulations

before any drain disposal.[6]

Q4: How should I store 1-Amino-2-propanol waste before disposal?

A4: Store 1-Amino-2-propanol waste in a cool, dry, well-ventilated area away from

incompatible materials.[4][6] Keep waste containers tightly sealed and clearly labeled.[4][6]

Containers should be made of compatible materials such as plastic or lined metal; avoid

aluminum, copper, brass, and their alloys.[4][6]

Troubleshooting Guides
Scenario 1: Accidental Mixing of Waste Streams

Problem: I accidentally mixed 1-Amino-2-propanol waste with an incompatible chemical,

such as a strong oxidizing agent or a strong acid.

Solution:

Immediate Action: If there is no immediate violent reaction, ensure the container is not

sealed to prevent pressure buildup. If a reaction is occurring (e.g., fuming, heat

generation), evacuate the immediate area and alert your lab supervisor and safety officer.

Consult SDS: Refer to the Safety Data Sheets (SDS) for all chemicals involved to

understand the potential hazards of the mixture.

Do Not Attempt to Neutralize: Do not attempt to neutralize the mixture without expert

guidance, as this could exacerbate the reaction.

Professional Disposal: Label the container clearly as "Mixed Hazardous Waste" with all

components listed and arrange for professional hazardous waste disposal.

Scenario 2: Incomplete Neutralization
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Problem: After following the neutralization protocol, the pH of my 1-Amino-2-propanol
waste is still outside the acceptable range of 6.0-8.0.

Solution:

Continue Neutralization: Slowly add more of the weak acid (e.g., 1M citric acid) dropwise

while continuously monitoring the pH.[6]

Stir Thoroughly: Ensure the solution is well-mixed to get an accurate pH reading.

Check Neutralizing Agent: If the pH is not changing, your neutralizing agent may be old or

too dilute. Prepare a fresh solution and repeat the process.

Small Scale Test: Before adding more neutralizing agent to the bulk solution, you can take

a small aliquot and test the neutralization on that smaller volume to gauge the required

amount.

Scenario 3: Spill During Handling or Disposal

Problem: I have spilled a small amount of 1-Amino-2-propanol waste in the lab.

Solution:

Alert Personnel: Inform others in the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Wear Appropriate PPE: Don the necessary PPE, including gloves, goggles, and a lab coat.

Contain the Spill: Use an inert absorbent material like sand, vermiculite, or a commercial

chemical spill kit to contain the spill.[6]

Absorb the Spill: Cover the spill with the absorbent material, working from the outside in.

Collect Waste: Once absorbed, use non-sparking tools to collect the material into a

labeled, sealable container for hazardous waste disposal.[6]
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Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials

as hazardous waste.

Quantitative Data
Table 1: Physical and Chemical Properties of 1-Amino-2-propanol

Property Value

Molecular Formula C₃H₉NO

Molecular Weight 75.11 g/mol

Appearance
Colorless liquid with a slight ammonia-like

odor[8][9]

Boiling Point 159.9 °C

Melting Point 1.4 °C

Flash Point 77 °C (170.6 °F)

Density 0.962 g/cm³ at 20 °C

Solubility in Water Miscible

Vapor Pressure 1.448 mmHg at 20 °C

log Pow -0.96

Table 2: Hazard and Exposure Data for 1-Amino-2-propanol
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Parameter Value/Classification

GHS Hazard Statements

H227 (Combustible liquid), H312 (Harmful in

contact with skin), H314 (Causes severe skin

burns and eye damage), H402 (Harmful to

aquatic life)

Oral LD50 (Rat) 2813 mg/kg

Dermal LD50 (Rabbit) 1851 mg/kg

OSHA PEL Not Established

NIOSH REL Not Established

ACGIH TLV Not Established

Experimental Protocols
Protocol 1: Neutralization of 1-Amino-2-propanol Waste

This protocol describes the neutralization of 1-Amino-2-propanol waste using a weak acid

(citric acid) to form a less hazardous salt.

Materials:

1-Amino-2-propanol waste

1M Citric Acid solution

Large beaker

Stir plate and stir bar

pH meter or pH paper

Appropriate PPE (gloves, goggles, face shield, lab coat)

Procedure:
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Preparation: Perform the entire procedure in a chemical fume hood. Place the beaker

containing the 1-Amino-2-propanol waste on a stir plate and begin stirring.

Slow Addition of Acid: Slowly add the 1M citric acid solution to the stirring waste. The

neutralization reaction is exothermic, so monitor the temperature. If the temperature

increases by more than 10°C, pause the addition until the solution cools.[6]

pH Monitoring: Periodically check the pH of the solution using a calibrated pH meter or pH

paper.

Endpoint: Continue adding citric acid until the pH is stable between 6.0 and 8.0.[6]

Final Disposal: Once neutralized, the resulting solution can be disposed of according to local

regulations, which may permit drain disposal with copious amounts of water.

Protocol 2: Small-Scale Spill Cleanup

This protocol outlines the steps for cleaning up a spill of less than 100 mL of 1-Amino-2-
propanol.

Materials:

Spill kit containing inert absorbent material (e.g., vermiculite, sand)

Non-sparking scoop or brush

Sealable waste container

Appropriate PPE

Soap and water

Procedure:

Safety First: Evacuate non-essential personnel and ensure adequate ventilation. Don

appropriate PPE.
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Containment: Create a dike around the spill using absorbent material to prevent it from

spreading.

Absorption: Gently cover the spill with more absorbent material, working from the outside in.

Collection: Once the liquid is fully absorbed, use a non-sparking scoop to collect the material

and place it in a sealable container.

Labeling: Securely close the container and label it as "Hazardous Waste: 1-Amino-2-
propanol Spill Debris."

Decontamination: Clean the affected surface with soap and water. Collect any cleaning

materials (e.g., paper towels) and place them in the hazardous waste container.

Disposal: Arrange for the disposal of the hazardous waste container through your institution's

environmental health and safety office.
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Caption: Workflow for the neutralization of 1-Amino-2-propanol waste.
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Caption: Decision tree for responding to a 1-Amino-2-propanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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